Cas no 2375259-54-2 (2,2-Difluoro-1-phenylpropan-1-amine;hydrochloride)

• Product Name: 2,2-Difluoro-1-phenylpropan-1-amine;hydrochloride
• CAS No: 2375259-54-2
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• CID: 5453153
• PubChem ID: 145874857
• Update Time: 2025-06-08

2,2-Difluoro-1-phenylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-(1,1-difluoroethyl)-, hydrochloride (1:1)
• Z3889917141
• 2,2-Difluoro-1-phenylpropan-1-amine;hydrochloride
• 2,2-difluoro-1-phenylpropan-1-amine hydrochloride
• 2375259-54-2
• EN300-7443697

• Inchi： 1S/C9H11F2N.ClH/c1-9(10,11)8(12)7-5-3-2-4-6-7;/h2-6,8H,12H2,1H3;1H
• InChI Key： VGTAPURRSBIKJU-UHFFFAOYSA-N
• SMILES： Cl.FC(C)(C(C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 207.0626334g/mol
• Monoisotopic Mass: 207.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Difluoro-1-phenylpropan-1-amine;hydrochloride

Exploring the Properties and Applications of 2,2-Difluoro-1-phenylpropan-1-amine Hydrochloride

The compound CAS No 2375259-54-2, also known as 2,2-Difluoro-1-phenylpropan-1-amine hydrochloride, is a fascinating molecule with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in drug development, materials science, and biotechnology. In this article, we will delve into the latest research findings and explore the multifaceted nature of this compound.

One of the most notable aspects of CAS No 2375259-54-2 is its chemical structure. The molecule consists of a phenyl group attached to a propanamine backbone, with two fluorine atoms substituting at the second carbon position. This structure imparts the compound with unique electronic properties, making it highly reactive in certain chemical environments. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the creation of complex molecules with intricate architectures.

The synthesis of CAS No 2375259-54-2 has been optimized through various methodologies. Researchers have developed efficient routes using catalytic processes and green chemistry principles to minimize environmental impact. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and purity. Such advancements underscore the importance of sustainable practices in modern chemical synthesis.

In terms of applications, CAS No 2375259-54-2 has shown promise in the pharmaceutical industry. Its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This is particularly valuable in drug development, where stereochemistry plays a critical role in determining efficacy and safety. Recent research has also explored its use as a precursor for bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Beyond pharmaceuticals, this compound has found applications in materials science. Its fluorinated structure confers it with unique physical properties, such as high thermal stability and low surface energy. These attributes make it an attractive candidate for use in advanced materials like polymers and coatings. A study published earlier this year investigated its potential as a monomer for polymerization reactions, yielding materials with enhanced mechanical properties suitable for high-performance applications.

The environmental impact of CAS No 2375259-54-2 has also been a topic of interest among researchers. Studies have examined its biodegradation pathways under various conditions, revealing that it undergoes rapid breakdown under aerobic conditions. This suggests that its environmental footprint is relatively low compared to other similar compounds. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, CAS No 2375259-54-2 or hydrochloride stands out as a versatile compound with immense potential across multiple domains. Its unique chemical properties, coupled with advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to unfold, we can expect even more groundbreaking discoveries that will further solidify its role in science and industry.